Cas no 496027-97-5 (methyl 5'-(pyridine-3-amido)-2,3'-bithiophene-4'-carboxylate)

• Product Name: methyl 5'-(pyridine-3-amido)-2,3'-bithiophene-4'-carboxylate
• CAS No: 496027-97-5
• MF: C₁₆H₁₂N₂O₃S₂
• MW: 344.408081054688
• CID: 5914394
• PubChem ID: 1277419
• Update Time: 2025-10-29

methyl 5'-(pyridine-3-amido)-2,3'-bithiophene-4'-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5'-(pyridine-3-amido)-2,3'-bithiophene-4'-carboxylate
• AKOS001889115
• HMS2159D13
• BDBM64918
• 2-[[oxo(3-pyridinyl)methyl]amino]-4-thiophen-2-yl-3-thiophenecarboxylic acid methyl ester
• 2-nicotinamido-4-(2-thienyl)thiophene-3-carboxylic acid methyl ester
• Z56882969
• Oprea1_067007
• cid_1277419
• METHYL 5'-(PYRIDINE-3-AMIDO)-[2,3'-BITHIOPHENE]-4'-CARBOXYLATE
• HMS3310O16
• methyl 5'-(nicotinamido)-[2,3'-bithiophene]-4'-carboxylate
• methyl 2-(pyridine-3-carbonylamino)-4-thiophen-2-ylthiophene-3-carboxylate
• methyl 2-(pyridin-3-ylcarbonylamino)-4-thiophen-2-yl-thiophene-3-carboxylate
• F1174-3232
• 496027-97-5
• MLS000056943
• SMR000066271
• CHEMBL1426337
• CCG-151962
• methyl 5-(nicotinamido)-[2,3-bithiophene]-4-carboxylate
• [2,3'-Bithiophene]-4'-carboxylic acid, 5'-[(3-pyridinylcarbonyl)amino]-, methyl ester

• Inchi： 1S/C16H12N2O3S2/c1-21-16(20)13-11(12-5-3-7-22-12)9-23-15(13)18-14(19)10-4-2-6-17-8-10/h2-9H,1H3,(H,18,19)
• InChI Key： XJSRSHNGWWHVGL-UHFFFAOYSA-N
• SMILES： C1(C2C(C(OC)=O)=C(NC(C3=CC=CN=C3)=O)SC=2)SC=CC=1

Computed Properties

• Exact Mass: 344.02893460g/mol
• Monoisotopic Mass: 344.02893460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.413±0.06 g/cm3(Predicted)
• Boiling Point: 441.2±45.0 °C(Predicted)
• pka: 11.36±0.70(Predicted)

Additional information on methyl 5'-(pyridine-3-amido)-2,3'-bithiophene-4'-carboxylate

Methyl 5'-(pyridine-3-amido)-2,3'-bithiophene-4'-carboxylate (CAS No. 496027-97-5): A Comprehensive Overview

Methyl 5'-(pyridine-3-amido)-2,3'-bithiophene-4'-carboxylate, identified by its CAS number 496027-97-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This bithiophene derivative features a unique structural framework, combining the stability of thiophene rings with the functional versatility of a pyridine amide moiety. The compound's molecular architecture makes it a promising candidate for various applications, particularly in the development of novel therapeutic agents and advanced functional materials.

The< strong>5'-(pyridine-3-amido)-2,3'-bithiophene-4'-carboxylate moiety is central to the compound's chemical properties. The pyridine amide group introduces a polar and nitrogen-rich region, which can enhance interactions with biological targets and improve solubility in polar solvents. This feature is particularly relevant in drug design, where optimal solubility and binding affinity are critical factors. Additionally, the bithiophene core contributes to the compound's electronic properties, making it suitable for applications in organic electronics and optoelectronic devices.

Recent advancements in synthetic chemistry have enabled the efficient preparation of< strong>Methyl 5'-(pyridine-3-amido)-2,3'-bithiophene-4'-carboxylate. Modern synthetic routes often involve palladium-catalyzed cross-coupling reactions, which allow for precise control over the formation of carbon-carbon bonds. These methods have significantly improved yield and purity, making large-scale production feasible. The ability to synthesize this compound with high fidelity opens up new possibilities for its use in both academic research and industrial applications.

In the realm of pharmaceutical research, Methyl 5'-(pyridine-3-amido)-2,3'-bithiophene-4'-carboxylate has been explored as a potential scaffold for drug discovery. Its structural features suggest that it may interact with biological targets such as enzymes and receptors. For instance, the pyridine amide group can mimic natural substrates or inhibitors, while the aromatic thiophene rings provide additional binding interactions. Preliminary studies have shown that derivatives of this compound exhibit promising activity against various therapeutic targets, including those involved in inflammatory diseases and cancer.

The< strong>2,3'-bithiophene core is particularly noteworthy due to its electronic properties. Bithiophene derivatives are known for their extended π-conjugation systems, which confer excellent charge transport capabilities. This makes them valuable components in organic semiconductors and light-emitting diodes (OLEDs). The incorporation of the< strong>pyridine-3-amido group further enhances these properties by introducing additional electronic states that can modulate charge injection and recombination processes. Such characteristics are highly desirable in the development of next-generation electronic devices.

Current research efforts are focused on optimizing the synthesis and application of< strong>Methyl 5'-(pyridine-3-amido)-2,3'-bithiophene-4'-carboxylate. One area of interest is the development of novel derivatives with enhanced biological activity or improved material properties. By modifying substituents on the thiophene or pyridine rings, researchers can fine-tune the compound's interactions with biological targets or its electronic characteristics. Additionally, computational studies are being employed to predict and rationalize the behavior of these compounds, thereby guiding experimental design.

The< strong>CAS No. 496027-97-5 provides a unique identifier for this compound, ensuring accurate classification and retrieval of information. This standardized numbering system is essential for regulatory compliance and scientific communication. As research progresses, detailed toxicological and pharmacological profiles will be crucial for assessing the safety and efficacy of< strong>Methyl 5'-(pyridine-3-amido)-2,3'-bithiophene-4'-carboxylate in various applications.

In conclusion,< strong>Methyl 5'-(pyridine-3-amido)-2,3'-bithiophene-4'-carboxylate represents a fascinating compound with diverse potential applications in pharmaceuticals and materials science. Its unique structural features offer opportunities for innovation across multiple disciplines. As synthetic methods continue to evolve and research progresses, this compound is likely to play an increasingly important role in advancing scientific understanding and technological development.